Cas no 26171-23-3 (Tolmetin)

• Product Name: Tolmetin
• CAS No: 26171-23-3
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• MDL: MFCD00599595
• CID: 52865
• PubChem ID: 5509
• Update Time: 2025-04-18

Tolmetin Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-p-toluoylpyrrole-2-acetic acid
• 2-[1-Methyl-5-(4-methylbenzoyl)-pyrrol-2-yl]acetic acid
• 2-[1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetic acid
• TOLMETIN
• [3H]-Tolmetin
• 1-methyl-5-(4-methylbenzoyl)-1H-pyrrole-2-acetic acid
• 1-methyl-5-(4-methylbenzoyl)pyrrol-2-acetic acid
• 2-(1-Methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl)acetic acid
• 5-(4-methylbenzoyl)-1-methyl-pyrrol-2-ylace
• 5-(p-toluoyl)-1-methylpyrrole-2-acetic acid
• Tolectin
• Tolmetina
• Tolmetina [DCIT]
• Tolmetine [INN-French]
• Tolmetino
• Tolmetinum
• Tolmetine
• Tolmetinum [INN-Latin]
• Tolmetino [INN-Spanish]
• 1H-Pyrrole-2-acetic acid, 1-methyl-5-(4-methylbenzoyl)-
• MCN 2559
• 1-Methyl-5-(4-methylbenzoyl)-pyrrole-2-acetic acid
• Acido 1-metil-5-(p-tolnil)-pirrol-2-acetico
• EIN
• 5-22-06-00392 (Beilstein Handbook Reference)
• M01AB03
• [1-Methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid #
• 26171-23-3
• IDI1_000213
• NS00008120
• F6782-4251
• Spectrum3_000603
• TOLMETIN [HSDB]
• BDBM50295287
• KBio1_000213
• J-504975
• TOLMETIN [VANDF]
• Spectrum5_001194
• Tolmetin (USAN/INN)
• HSDB 3403
• TOLMETIN [JAN]
• Prestwick3_000856
• KBio3_001606
• DB00500
• BSPBio_002106
• KBio2_006551
• HMS2090D06
• s4832
• Acido 1-metil-5-(p-tolnil)-pirrol-2-acetico [Spanish]
• BPBio1_000959
• DTXCID0023951
• (1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl)acetic acid
• SB63879
• TOLMETIN [WHO-DD]
• SPBio_000990
• Pyrrole-2-acetic acid, 1-methyl-5-p-toluoyl-
• MFCD00599595
• 1-Methyl-5-(4-methylbenzoyl)pyrrole-2-acetic acid
• Tolmetin [USAN:INN:BAN]
• AKOS015850645
• 2-[1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid
• D8K2JPN18B
• M02AA21
• Spectrum4_000359
• DivK1c_000213
• Tolmetino (INN-Spanish)
• McN-2559-21-98
• TLT
• NINDS_000213
• SPBio_002792
• [1-Methyl-5-(4-methyl-benzoyl)-1H-pyrrol-2-yl]-acetic acid
• Prestwick0_000856
• FT-0649942
• TOLMETIN [INN]
• Prestwick1_000856
• BRD-K82562631-325-03-9
• Prestwick2_000856
• CHEBI:71941
• BIDD:GT0468
• TOLMETIN [MI]
• CCG-267033
• C07149
• [1-Methyl-5-(4-methyl-benzoyl)-1H-pyrrol-2-yl]-acetic acid(tolmetin)
• McN-2559
• Spectrum2_001205
• Spectrum_000935
• D02355
• FT-0675272
• KBioGR_000797
• BRD-K82562631-236-02-0
• Tolmetine (INN-French)
• KBio2_003983
• HMS3886I03
• SCHEMBL3150
• 1-methyl- 5-(p-toluoyl)pyrrole-2-acetic acid
• CHEMBL1020
• GS-6529
• DTXSID2043951
• BRN 0485305
• BSPBio_000871
• HY-B1799
• Q3992411
• Tolmetinum (INN-Latin)
• Oprea1_869397
• TOLMETIN [USAN]
• KBio2_001415
• GTPL7311
• SBI-0051537.P002
• NCGC00094796-03
• EINECS 247-497-2
• [1-Methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid
• BCP09085
• 2-{1-methyl-5-[(4-methylphenyl)carbonyl]-1H-pyrrol-2-yl}acetic acid
• UNII-D8K2JPN18B
• Z1741975772
• KBioSS_001415
• 1-Methyl-5-p-toluoylpyrrole-2-aceticacid
• A818238
• 1-Methyl-5-p-toluoyl-pyrrole-2-acetic acid
• EN300-6482019
• CS-W008734
• BRD-K82562631-236-04-6
• BRD-K82562631-325-04-7
• DA-59939
• Tolmetin

• MDL： MFCD00599595
• Inchi： 1S/C15H15NO3/c1-10-3-5-11(6-4-10)15(19)13-8-7-12(16(13)2)9-14(17)18/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key： UPSPUYADGBWSHF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=CC=C(CC(=O)O)N1C

Computed Properties

• Exact Mass: 257.10500
• Monoisotopic Mass: 257.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Experimental Properties

• Color/Form: No data available
• Density: 1.1391 (rough estimate)
• Melting Point: 156 ºC
• Boiling Point: 483.2°C at 760 mmHg
• Flash Point: 246.0±27.3 °C
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: 222 mg/L
• PSA: 59.30000
• LogP: 2.19160

Tolmetin Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones